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Compound of Interest

Compound Name: 1,9-Caryolanediol 9-acetate

Cat. No.: B12436104

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the
biosynthetic pathway of 1,9-caryolanediol 9-acetate, a caryophyllane-type sesquiterpenoid.
While the complete enzymatic cascade from primary metabolites to the final acetylated diol has
not been fully elucidated in a single organism, this document synthesizes the available
research to propose a putative pathway. The guide details the established biosynthesis of the
precursor molecule, B-caryophyllene, and explores the enzymatic transformations likely
responsible for its subsequent hydroxylation and acetylation.

Proposed Biosynthetic Pathway of 1,9-
Caryolanediol 9-acetate

The biosynthesis of 1,9-caryolanediol 9-acetate is proposed to be a three-stage process,
commencing with the formation of the sesquiterpene backbone, followed by stereospecific
hydroxylation, and culminating in a final acetylation step.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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